Cas no 2228335-20-2 (3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxolane-2,5-dione)

• Product Name: 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxolane-2,5-dione
• CAS No: 2228335-20-2
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6111042
• PubChem ID: 165698621
• Update Time: 2025-08-05

3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxolane-2,5-dione
• EN300-1731360
• 2228335-20-2

• Inchi： 1S/C12H16N2O3/c1-12(2,3)10-8(6-14(4)13-10)7-5-9(15)17-11(7)16/h6-7H,5H2,1-4H3
• InChI Key： UHXOFYATTCBYKV-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1=CN(C)N=C1C(C)(C)C)=O

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.2Ų

Additional information on 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxolane-2,5-dione

Compound CAS No. 2228335-20-2: 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxolane-2,5-dione

The compound with CAS number 2228335-20-2, known as 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxolane-2,5-dione, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with an oxolane dione moiety, making it a valuable component in the synthesis of advanced materials and pharmaceutical agents.

The pyrazole ring in this compound is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of a tert-butyl group at the 3-position of the pyrazole ring introduces steric bulk, which can influence the compound's reactivity and stability. Additionally, the methyl group at the 1-position further modulates the electronic properties of the pyrazole ring, making it suitable for various chemical transformations.

The oxolane dione moiety, also known as a cyclic ketone or lactam, plays a crucial role in determining the compound's physical and chemical properties. The two ketone groups within the oxolane ring contribute to the molecule's hydrophilicity and reactivity, making it an attractive candidate for use in polymer chemistry and drug delivery systems.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing high-performance polymers with tailored mechanical and thermal properties. The ability of this compound to undergo polymerization under mild conditions has made it a valuable building block in materials science.

In the field of pharmacology, this compound has shown promise as a lead molecule for drug discovery. Its unique structure allows for interactions with various biological targets, making it a candidate for designing drugs targeting specific diseases such as cancer or neurodegenerative disorders. The tert-butyl group and methyl substituents on the pyrazole ring are believed to enhance the compound's bioavailability and stability within biological systems.

Furthermore, this compound has been investigated for its potential in agricultural chemistry. Its ability to act as a plant growth regulator or pest control agent has been explored in recent studies. The oxolane dione moiety is thought to play a key role in these applications by influencing the compound's interaction with plant enzymes or insect receptors.

The synthesis of 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)oxolane-2,5-dione involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers have developed efficient methods to construct this compound using microwave-assisted synthesis or catalytic cross-coupling reactions. These methods not only enhance the yield but also reduce the environmental impact of the synthesis process.

In conclusion, CAS No. 2228335-20-2, or 3-(3-tert-butyl-1-methyl-1H-pyrazol-4-yloxolane)-dione, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for scientists working in materials science, pharmacology, and agricultural chemistry. As research continues to uncover new potential uses for this compound, its significance in modern chemistry is expected to grow further.